Cas no 61033-71-4 (Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-)

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-, is a chemically significant compound featuring both an aromatic amine and an imidazoline moiety. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical applications. The presence of the imidazoline group enhances its potential as a ligand or intermediate in catalytic processes, while the aromatic amine functionality allows for further derivatization. Its balanced polarity and stability under moderate conditions make it suitable for use in fine chemical manufacturing. The compound’s dual functional groups also suggest utility in the development of biologically active molecules, particularly in medicinal chemistry research.
Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- structure
61033-71-4 structure
Product Name:Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
CAS No:61033-71-4
MF:C9H11N3
MW:161.203741312027
MDL:MFCD00033538
CID:493956
PubChem ID:24884774
Update Time:2025-10-11

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)-
    • 4-(4,5-dihydro-1H-imidazol-2-yl)aniline
    • 2-(p-Aminophenyl)-2-imidazoline
    • 2-Imidazoline, 2-(p-aminophenyl)-
    • MFCD00033538
    • STK367856
    • 2-(4-aminophenyl)-1H-imidazoline
    • 4-(4,5-Dihydro-1H-imidazol-2-yl)phenylamine, 97%
    • 61033-71-4
    • DTXSID40326271
    • 4-(4,5-Dihydro-1H-imidazol-2-yl)phenylamine
    • F75637
    • SCHEMBL1685409
    • AKOS005444849
    • HSJPRHDSBNINIJ-UHFFFAOYSA-N
    • MDL: MFCD00033538
    • Inchi: 1S/C9H11N3/c10-8-3-1-7(2-4-8)9-11-5-6-12-9/h1-4H,5-6,10H2,(H,11,12)
    • InChI Key: HSJPRHDSBNINIJ-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(=CC=2)N)=NCC1

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Melting Point: 145-149 °C
  • PSA: 50.41

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

Benzenamine, 4-(4,5-dihydro-1H-imidazol-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR4319-5g
4-(4,5-Dihydro-1H-imidazol-2-yl)phenylamine
61033-71-4
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£500.00 2024-05-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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Chemenu
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$*** 2023-05-30
Chemenu
CM522801-1g
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$*** 2023-05-30
Chemenu
CM522801-5g
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$*** 2023-05-30
Alichem
A069004861-1g
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$364.00 2023-09-01
Alichem
A069004861-5g
4-(4,5-Dihydro-1H-imidazol-2-yl)aniline
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5g
$1071.00 2023-09-01
Ambeed
A303315-100mg
4-(4,5-Dihydro-1H-imidazol-2-yl)aniline
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100mg
$108.0 2025-02-21
Ambeed
A303315-250mg
4-(4,5-Dihydro-1H-imidazol-2-yl)aniline
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250mg
$216.0 2025-02-21
Ambeed
A303315-1g
4-(4,5-Dihydro-1H-imidazol-2-yl)aniline
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